Cas no 2137987-75-6 (3-bromo-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}pyridine)

• Product Name: 3-bromo-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}pyridine
• CAS No: 2137987-75-6
• MF: C₁₂H₁₁BrN₂S
• MW: 295.198140382767
• CID: 5992911
• PubChem ID: 165470475
• Update Time: 2025-11-04

3-bromo-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}pyridine
• 3-bromo-5-{4H,5H,6H,7H-thieno[2,3-c]pyridin-7-yl}pyridine
• 2137987-75-6
• EN300-1075565

• Inchi： 1S/C12H11BrN2S/c13-10-5-9(6-14-7-10)11-12-8(1-3-15-11)2-4-16-12/h2,4-7,11,15H,1,3H2
• InChI Key： NKNDNNGXIZEDKW-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)C1C2=C(C=CS2)CCN1

Computed Properties

• Exact Mass: 293.98263g/mol
• Monoisotopic Mass: 293.98263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 53.2Ų

Additional information on 3-bromo-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}pyridine

Recent Advances in the Study of 3-bromo-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}pyridine (CAS: 2137987-75-6)

The compound 3-bromo-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}pyridine (CAS: 2137987-75-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This heterocyclic compound, featuring a thienopyridine scaffold, has been identified as a promising candidate for drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

Recent studies have focused on the synthesis and optimization of this compound, with particular emphasis on its role as a key intermediate in the production of more complex molecules. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to modify the bromo-substituted pyridine moiety and enhance its reactivity. These modifications have enabled the development of novel derivatives with improved pharmacological properties.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of various biological pathways. For instance, preliminary data suggest that 3-bromo-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}pyridine exhibits inhibitory activity against specific protein kinases involved in cancer progression. This has sparked interest in its application as a lead compound for oncology drug development. Additionally, its unique structure has been explored for its potential in treating neurodegenerative diseases, owing to its ability to cross the blood-brain barrier.

Further investigations into the compound's mechanism of action have revealed its interaction with key cellular targets, including receptors and enzymes implicated in inflammatory and metabolic disorders. These findings underscore the versatility of 3-bromo-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}pyridine as a scaffold for designing multifunctional therapeutics. However, challenges remain in optimizing its pharmacokinetic and pharmacodynamic profiles to ensure clinical efficacy and safety.

In conclusion, the ongoing research on 3-bromo-5-{4H,5H,6H,7H-thieno2,3-cpyridin-7-yl}pyridine (CAS: 2137987-75-6) highlights its significant potential in medicinal chemistry. Future studies are expected to focus on refining its synthetic routes, expanding its therapeutic applications, and advancing its development toward clinical trials. The compound's unique properties position it as a valuable asset in the quest for novel and effective treatments for a range of diseases.